Cas no 94720-19-1 (Benzamide,N-(2,3-dihydro-2-oxo-4-pyrimidinyl)-2,3,4,5,6-pentafluoro-)
94720-19-1 structure
Product Name:Benzamide,N-(2,3-dihydro-2-oxo-4-pyrimidinyl)-2,3,4,5,6-pentafluoro-
CAS No:94720-19-1
MF:C11H4F5N3O2
MW:305.16037940979
CID:809677
PubChem ID:146844
Update Time:2025-04-19
Benzamide,N-(2,3-dihydro-2-oxo-4-pyrimidinyl)-2,3,4,5,6-pentafluoro- Chemical and Physical Properties
Names and Identifiers
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- Benzamide,N-(2,3-dihydro-2-oxo-4-pyrimidinyl)-2,3,4,5,6-pentafluoro-
- 2,3,4,5,6-pentafluoro-N-(2-oxo-1H-pyrimidin-6-yl)benzamide
- pentafluorobenzoylcytosine
- 94720-19-1
- Benzamide, N-(1,2-dihydro-2-oxo-4-pyrimidinyl)-2,3,4,5,6-pentafluoro-
- DTXSID10241583
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- Inchi: 1S/C11H4F5N3O2/c12-5-4(6(13)8(15)9(16)7(5)14)10(20)18-3-1-2-17-11(21)19-3/h1-2H,(H2,17,18,19,20,21)
- InChI Key: KIRYPCUCNDVCHT-UHFFFAOYSA-N
- SMILES: FC1C(=C(C(=C(C=1C(NC1=CC=NC(N1)=O)=O)F)F)F)F
Computed Properties
- Exact Mass: 305.022
- Monoisotopic Mass: 305.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- Density: 1.73
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.577
Benzamide,N-(2,3-dihydro-2-oxo-4-pyrimidinyl)-2,3,4,5,6-pentafluoro- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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